4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-3,5-dimethyl-1,2-oxazole

• IUPAC Name: [3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C18H20N2O3/c1-11-17(12(2)23-19-11)18(21)20-7-5-15(10-20)13-3-4-16-14(9-13)6-8-22-16/h3-4,9,15H,5-8,10H2,1-2H3
• InChI Key: UDVZBLCQVQORHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCC(C2)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

The compound “4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-3,5-dimethyl-1,2-oxazole” is a complex organic molecule. It is a derivative of benzofuran. Benzofuran is a heterocyclic compound that is ubiquitous in nature and has been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest for many researchers. A novel synthetic methodology has been developed to afford the carboxamide-phthalide through an oxidative contraction ring rearrangement from a novel 3,4-diaminoisocoumarin derivative. Photochemical reactions have also been used in the synthesis of benzofuran derivatives.

Molecular Structure Analysis

The molecular structure of “4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-3,5-dimethyl-1,2-oxazole” can be characterized using techniques such as 1H,13C, and APT NMR. The structure of benzofuran derivatives is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives have been involved in various chemical reactions. For instance, a nickel-catalyzed intramolecular nucleophilic addition reaction of aryl halides to aryl ketones provides benzofuran derivatives in moderate yields. Another example is the construction of a complex benzofuran derivative by a unique free radical cyclization cascade.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-3,5-dimethyl-1,2-oxazole” can be inferred from related compounds. For instance, a related compound was found to be a yellow oil. Another related compound showed a high degree of stability under ambient conditions.

Mechanism of Action

The mechanism of action of benzofuran derivatives is largely dependent on their specific structure and the biological system they interact with. For instance, some benzofuran derivatives have shown antiviral activity against RSV LONG and A2 strains.

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. Future research may focus on improving the synthesis methods, exploring new biological activities, and developing new drugs based on benzofuran derivatives.